Cas no 1541991-56-3 (1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 1541991-56-3
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5751667
• PubChem ID: 82613919
• Update Time: 2025-05-26

1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid
• 1541991-56-3
• EN300-1785836

• Inchi： 1S/C12H12N2O2/c15-11(16)12(4-1-5-12)8-2-3-9-10(6-8)14-7-13-9/h2-3,6-7H,1,4-5H2,(H,13,14)(H,15,16)
• InChI Key： ZKVNGVHBADWFND-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC=C3C(=C2)NC=N3)CCC1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Additional information on 1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid

Introduction to 1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 1541991-56-3)

1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid, identified by the CAS number 1541991-56-3, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule represents a fusion of two pharmacophore-rich scaffolds: the benzodiazole moiety and the cyclobutane ring, which together confer a diverse array of biological activities. The benzodiazole core is well-documented for its anxiolytic, sedative, and muscle relaxant properties, while the cyclobutane ring introduces rigidity and potential for enhanced binding affinity in drug design. This combination has positioned 1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid as a promising candidate for further exploration in therapeutic applications.

The compound's structural features make it an intriguing subject for computational and experimental studies aimed at understanding its interactions with biological targets. Recent advancements in structure-based drug design have highlighted the importance of molecular rigidity in optimizing pharmacokinetic profiles. The cyclobutane ring, being a strained three-membered heterocycle, can enhance the compound's ability to fit into narrow binding pockets in proteins, potentially leading to higher selectivity and efficacy. This feature is particularly relevant in the context of developing next-generation central nervous system (CNS) therapeutics, where precise targeting is crucial.

The benzodiazole moiety in 1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid is a well-established pharmacophore with a proven track record in clinical settings. However, modifications to this scaffold can lead to compounds with altered pharmacological profiles. For instance, structural analogs with varying substituents on the benzodiazole ring have been explored to improve metabolic stability and reduce side effects associated with traditional benzodiazepines. The incorporation of the cyclobutane ring into this framework may offer a novel approach to achieving these goals while maintaining or even enhancing therapeutic efficacy.

Recent research has demonstrated that derivatives of benzodiazole-based compounds can exhibit potent activity against a range of neurological disorders beyond their traditional anxiolytic applications. Studies have shown that certain benzodiazole derivatives can modulate GABAergic receptors with high selectivity, making them attractive candidates for treating conditions such as epilepsy and sleep disorders. The structural modification introduced by the cyclobutane ring in 1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid may further refine these interactions, leading to compounds with improved pharmacological properties.

In vitro studies have begun to explore the potential of 1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid as a lead compound for drug development. Initial assays have revealed promising activity against several key biological targets relevant to CNS disorders. The compound's ability to interact with GABA(A) receptors has been particularly noteworthy, suggesting its potential as an anxiolytic or anticonvulsant agent. Additionally, preliminary data indicate that it may exhibit neuroprotective effects, which could be valuable in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high purity and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the construction of complex heterocyclic systems like this one with greater efficiency than traditional methods. These advancements are critical for enabling further exploration of its biological potential.

The future direction of research on CAS No. 1541991-56-3 will likely focus on optimizing its pharmacological properties through structure-based drug design and medicinal chemistry approaches. By systematically modifying various substituents on both the benzodiazole and cyclobutane moieties, researchers aim to develop derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles. Collaborative efforts between computational chemists and experimentalists will be essential in guiding these efforts toward successful therapeutic outcomes.

Moreover, the exploration of 1-(1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid may extend beyond traditional CNS applications. Its unique structural features suggest potential utility in other therapeutic areas where modulation of GABAergic signaling is relevant. For example, studies have begun to investigate its role in pain management and mood disorders, indicating that this compound could serve as a versatile scaffold for developing novel therapeutics.

In conclusion,CAS No. 15419915653 represents a fascinating compound with significant potential in medicinal chemistry and pharmacology. Its combination of well-studied pharmacophores—the benzodiazole moiety and the cyclobutane ring—makes it an attractive candidate for further exploration in drug development. With ongoing research focused on optimizing its biological activity and improving its pharmacokinetic properties,this compound holds promise for addressing various neurological disorders through innovative therapeutic strategies.